Diethyl 2-acetamido-2-(6-octyl-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)malonate

• CAS No.: 945632-79-1
• Molecular Formula: C27H39NO6
• Molecular Weight: 473.6 g/mol
• IUPAC Name: diethyl 2-acetamido-2-(6-octyl-1-oxo-3,4-dihydro-2H-naphthalen-2-yl)propanedioate
• InChI: InChI=1S/C27H39NO6/c1-5-8-9-10-11-12-13-20-14-16-22-21(18-20)15-17-23(24(22)30)27(28-19(4)29,25(31)33-6-2)26(32)34-7-3/h14,16,18,23H,5-13,15,17H2,1-4H3,(H,28,29)
• InChI Key: RGUVOFDFCKBYQN-UHFFFAOYSA-N
• SMILES: CCCCCCCCC1=CC2=C(C=C1)C(=O)C(CC2)C(C(=O)OCC)(C(=O)OCC)NC(=O)C

Description

Diethyl 2-acetamido-2-(6-octyl-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)malonate is a useful research compound. Its molecular formula is C27H39NO6 and its molecular weight is 473.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (720 mg, 18.0 mmol) 60% in mineral oil was suspended in dry DMF (10 mL) and a solution of diethyl acetamidomalonate (3.26 g, 15 mmol) in dry DMF (10 mL) was added. The solution was stirred at 0° C. for 3 hours until the anion had formed. A solution of 4 (2.02 g, 6.0 mmol) in dry DMF (10 mL) was added and the solution warmed to room temperature and stirred overnight. The mixture was poured into distilled water (50 mL), in an ice-bath, acidified to pH 3 with 1M hydrochloric acid and extracted with ethyl acetate (3×50 mL). The organic phases were washed with brine (2×30 mL) and dried over magnesium sulfate and concentrated under vacuum. The residue was purified by column chromatography (Silica gel, 40% EtOAc in hexanes) to provide 2.12 g of compound 5 (75%).